Cas no 5333-74-4 (ethyl 3,3-dimethyl-2-oxobutanoate)

• Product Name: ethyl 3,3-dimethyl-2-oxobutanoate
• CAS No: 5333-74-4
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• CID: 1581987
• PubChem ID: 220085
• Update Time: 2025-04-21

ethyl 3,3-dimethyl-2-oxobutanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3,3-dimethyl-2-oxobutanoate
• NSC-2341
• Butanoic acid, 3,3-dimethyl-2-oxo-, ethyl ester
• NSC2341
• 3,3-dimethyl-2-oxo-butyric acid ethyl ester
• SCHEMBL3853357
• 5333-74-4
• DTXSID40277436
• ethyl trimethyl-pyruvate
• DA-05145

• Inchi： 1S/C8H14O3/c1-5-11-7(10)6(9)8(2,3)4/h5H2,1-4H3
• InChI Key： LPUVHKRZLUSGEQ-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(C)(C)C)=O)=O

Computed Properties

• Exact Mass: 158.09432
• Monoisotopic Mass: 158.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 0.981
• Boiling Point: 198.8°C at 760 mmHg
• Flash Point: 73°C
• Refractive Index: 1.42
• PSA: 43.37
• LogP: 1.16470

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters